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Compound of Interest

Compound Name: Red 15

Cat. No.: B1170414 Get Quote

C.I. Food Red 15, commonly known as Rhodamine B, is a synthetic fluorescent dye belonging

to the xanthene class. Despite its name, it is not permitted for use as a food additive in many

jurisdictions due to toxicological concerns. It appears as green crystals or a reddish-violet

powder.[1][2]

Physicochemical Properties
A summary of the key physicochemical properties of C.I. Food Red 15 is presented in Table 1.

Property Value

CAS Number 81-88-9

C.I. Number 45170

Molecular Formula C₂₈H₃₁ClN₂O₃

Molecular Weight 479.01 g/mol

Melting Point 210-211 °C (decomposes)[3]

Solubility

Soluble in water and ethanol (producing a

bluish-red solution with strong fluorescence),

slightly soluble in acetone, and easily soluble in

glycol ether.[3]

Appearance Green crystals or reddish-violet powder.[1][2]
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Experimental Protocols
A common laboratory-scale synthesis of Rhodamine B involves the condensation of m-

diethylaminophenol with phthalic anhydride.

Experimental Workflow: Synthesis of Rhodamine B
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Start: Reactants

m-diethylaminophenol + Phthalic Anhydride

Heat mixture to 175°C
under CO₂ atmosphere

Stir at 170-175°C
for 6-7 hours

Cool to 40°C

Discharge into water

Adjust pH to 12
with caustic soda

Filter to recover
insoluble material

Rinse filter cake
with water

Dry the product

End: Rhodamine B Base

Click to download full resolution via product page

Caption: Workflow for the synthesis of Rhodamine B base.
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A detailed protocol is as follows:

A stirred mixture of 10 parts by weight of m-diethylaminophenol and 12 parts by weight of

phthalic anhydride is heated to 175°C under a carbon dioxide atmosphere.

The reaction mixture is maintained at 170-175°C for 6-7 hours.

The mixture is then cooled to 40°C and discharged into water.

The pH of the resulting slurry is adjusted to 12 with caustic soda.

The insoluble material is collected by filtration.

The filter cake is washed with water and dried to yield Rhodamine B base.

High-Performance Liquid Chromatography with UV detection is a common method for the

quantification of Rhodamine B.

Experimental Workflow: HPLC-UV Analysis of Rhodamine B
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Start: Sample Preparation

Extract Rhodamine B from sample
(e.g., with acetone/hexane)

Concentrate and purify extract
(e.g., using an alumina cartridge)

Inject sample into HPLC system

Chromatographic Separation
Mobile Phase: Methanol/Water (75:25, v/v)

Flow Rate: 1.0 mL/min

UV Detection at 550 nm

Quantify based on peak area
and calibration curve

End: Rhodamine B Concentration

Click to download full resolution via product page

Caption: Workflow for HPLC-UV analysis of Rhodamine B.

A representative analytical protocol is as follows:
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Sample Preparation: Extract Rhodamine B from the sample matrix using a suitable solvent

system, such as acetone/hexane.

Purification: The extract is concentrated and purified, for example, using an alumina solid-

phase extraction cartridge.[1][4]

Chromatographic Conditions:

Mobile Phase: Methanol/water (75:25, v/v).[5]

Flow Rate: 1.0 mL/min.[5]

Column: A suitable C18 column.

Detection: UV detection at a wavelength of 550 nm.[5]

Quantification: The concentration of Rhodamine B is determined by comparing the peak area

of the sample to a calibration curve generated from standards of known concentrations. The

linear range is typically from 0.005 to 2.000 mg/kg.[1][4]

Toxicological Data
Rhodamine B has been the subject of numerous toxicological studies, which have raised

concerns about its safety.
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Endpoint Result Species Reference

Acute Oral LD₅₀ 500 mg/kg Rat [6]

Acute Oral LD₅₀ 887 mg/kg Mouse

Skin Irritation No irritation Rabbit [7]

Eye Irritation Severe irritation Rabbit [6]

Mutagenicity Negative in Ames test S. typhimurium [7]

Carcinogenicity

IARC Group 3: Not

classifiable as to its

carcinogenicity to

humans.

- [8]

Long-term exposure to Rhodamine B may pose significant health risks, including DNA damage

and mutagenic effects.[9] The liver and kidneys are considered the primary target organs for

toxicity.[9]

C.I. Vat Red 15
C.I. Vat Red 15 is a vat dye with the Colour Index number 71100. It is a purple-red powder

used for dyeing cotton and can also be processed into an organic pigment for inks and paints.

[10][11]

Physicochemical Properties
Key physicochemical properties of C.I. Vat Red 15 are summarized in Table 2.
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Property Value

CAS Number 4216-02-8

C.I. Number 71100

Molecular Formula C₂₇H₁₃N₃O₂

Molecular Weight 411.41 g/mol [10][12]

Appearance Dark red or purple-red powder.[10][11]

Solubility

Soluble in 2-chlorophenol; slightly soluble in

chloroform, pyridine, and toluene; insoluble in

acetone and ethanol.[10]

Heat Resistance ≥ 300 °C

Light Fastness 7-8

Experimental Protocols
The synthesis of Vat Red 15 can be achieved through the treatment of C.I. Vat Red 14 (C.I.

71110).

Experimental Workflow: Synthesis of Vat Red 15
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Start: Reactant

C.I. Vat Red 14 (C.I. 71110)

Treat with Ethanol and
Potassium Hydroxide

Filter the reaction mixture

Steam out Ethanol

Acidify the mixture

End: C.I. Vat Red 15

Click to download full resolution via product page

Caption: A general workflow for the synthesis of Vat Red 15.

A general manufacturing method involves:

Treatment of C.I. Vat Red 14 with ethanol and potassium hydroxide.[10]

Filtering the resulting mixture.[10]
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Removing the ethanol by steaming.[10]

Acidification to yield the final product.[10]

Toxicological Data
Detailed toxicological data for Vat Red 15 is limited in the public domain. A Material Safety Data

Sheet (MSDS) suggests it may be harmful if swallowed, causing gastrointestinal irritation, and

may cause skin and eye irritation.[13] It is not listed as a carcinogen by major regulatory

agencies.[13]

Endpoint Result

Acute Oral Toxicity Harmful if swallowed.[13]

Skin Irritation May cause skin irritation.[13]

Eye Irritation May cause eye irritation.[13]

C.I. Disperse Red 15
C.I. Disperse Red 15 (C.I. 60710) is an anthraquinone-based dye. It is used for dyeing

synthetic fibers such as polyester, polyamide, and acetate, as well as for coloring plastics.[14]

Physicochemical Properties
The physicochemical properties of C.I. Disperse Red 15 are outlined in Table 3.
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Property Value

CAS Number 116-85-8

C.I. Number 60710

Molecular Formula C₁₄H₉NO₃

Molecular Weight 239.23 g/mol [14]

Appearance Red crystals.

Melting Point 207-209 °C

Solubility
Soluble in acetone, ethanol, benzene, and

linseed oil.[14]

Experimental Protocols
Several methods for the synthesis of Disperse Red 15 have been described.

Experimental Workflow: Synthesis of Disperse Red 15
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Method A Method B

1,4-Dihydroxyanthracene-9,10-dione leuco

Ammoniation under pressure
with ammonia

Disperse Red 15

1-Hydroxyanthracene-9,10-dione

Nitration in H₂SO₄

and Boric Acid

1-Hydroxy-4-nitroanthracene-9,10-dione

Reduction

Disperse Red 15

Click to download full resolution via product page

Caption: Two possible synthetic routes for Disperse Red 15.

One common method involves the following steps:

Nitration of 1-hydroxyanthracene-9,10-dione in the presence of sulfuric acid and boric acid to

form 1-hydroxy-4-nitroanthracene-9,10-dione.[14]

Subsequent reduction of the nitro group to an amino group to yield the final product.[14]

Toxicological Data
Toxicological information for Disperse Red 15 is not extensive. It is known to be a skin

sensitizer in some individuals.
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Endpoint Result

Skin Sensitization Can cause allergic contact dermatitis.

C.I. Basic Red 15
C.I. Basic Red 15 is a cationic dye of the methine class. It is primarily used for dyeing acrylic

fibers, as well as for direct printing on acrylic, diacetate, and acid-modified polyester fabrics.[15]

Physicochemical Properties
A summary of the physicochemical properties of C.I. Basic Red 15 is provided in Table 4.

Property Value

CAS Number 12217-49-5

C.I. Number Not consistently assigned

Molecular Formula C₂₅H₂₉Cl₂N₃

Molecular Weight 442.42 g/mol [15]

Appearance Bluish-red or dark red powder.[15]

Solubility 40 g/L in water at 40°C.

Experimental Protocols
The synthesis of Basic Red 15 involves a condensation reaction.

Experimental Workflow: Synthesis of Basic Red 15
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Start: Reactants

5-Chloro-1,3,3-trimethyl-2-methyleneindoline +
3-(Ethyl(4-formyl-3-methylphenyl)amino)propanenitrile

Condensation Reaction

Conversion to Chloride Salt

End: C.I. Basic Red 15

Click to download full resolution via product page

Caption: Synthetic pathway for C.I. Basic Red 15.

The manufacturing process consists of:

Condensation of 5-Chloro-1,3,3-trimethyl-2-methyleneindoline with 3-(Ethyl(4-formyl-3-

methylphenyl)amino)propanenitrile.[15]

Conversion of the resulting product into its chloride salt.[15]

Toxicological Data
Basic dyes, in general, are known to be toxic and often exhibit poor biodegradability.[16] C.I.

Basic Red 15 is likely to share these characteristics. Specific toxicological data is limited, but it

is known to be toxic to aquatic life.
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Endpoint Result

Aquatic Toxicity Toxic to aquatic organisms.[17]

Ext. D&C Red No. 15
Ext. D&C Red No. 15 is a delisted color additive, formerly used in externally applied drugs and

cosmetics. Its delisting indicates that it is no longer considered safe for these applications.

Physicochemical Properties
Property Value

CAS Number 3564-09-8

C.I. Number 16155

Synonyms C.I. Food Red 6, Ponceau 3R

Regulatory Status
Ext. D&C Red No. 15 was delisted as a color additive, and the cancellation of its certificates

was finalized in 1966.

Conclusion
The term "Red 15" encompasses a diverse group of chemical compounds with varied

structures, properties, and applications. This guide has provided a detailed technical overview

of the most common substances referred to by this name. For researchers and professionals, it

is crucial to identify the specific compound of interest by its CAS or C.I. number to ensure the

correct information is being utilized. The data presented herein, including physicochemical

properties, experimental protocols, and toxicological information, should serve as a valuable

resource for scientific and developmental endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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